![molecular formula C24H27N5O3 B2510830 3,5-dimethoxy-N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)benzamide CAS No. 941895-67-6](/img/structure/B2510830.png)
3,5-dimethoxy-N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-dimethoxy-N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C24H27N5O3 and its molecular weight is 433.512. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Compounds structurally related to "3,5-dimethoxy-N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)benzamide" have been synthesized for various studies in medicinal chemistry. For instance, novel carboxamides based upon pyrazolobenzothiazine ring systems have been synthesized and evaluated for antioxidant activity . Many of these compounds exhibited good scavenging activity of superoxide anion radicals, suggesting their potential as frameworks for developing new bioactive molecules (Ahmad et al., 2012).
Cardiotonic Effects
Research into pyridazinone derivatives has shown that certain compounds exhibit clear cardiotonic effects , as assessed by Straub’s perfusion method. This indicates the potential of these structures in the development of new cardiotonic agents, which can be further optimized through structure-activity relationship studies (Wang et al., 2008).
Anticancer and Anti-Inflammatory Agents
A series of pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities , showcasing the versatility of these compounds in targeting different biological pathways. The structure-activity relationship of these compounds was explored, providing valuable insights for future drug development (Rahmouni et al., 2016).
Hypolipidemic Activity
Studies on heterocyclic analogues of chlorcyclizine revealed compounds with potent hypolipidemic activity, capable of significantly lowering serum lipid levels. This research demonstrates the potential of such structures in the treatment of hyperlipidemia and associated disorders (Ashton et al., 1984).
Herbicidal Applications
Research on pyridazinone herbicides has shown that certain compounds inhibit photosynthesis and the Hill reaction in plants, serving as effective herbicides. This highlights the utility of pyridazinone derivatives in agricultural sciences, providing a basis for developing new herbicidal compounds (Hilton et al., 1969).
Mechanism of Action
Target of Action
The primary targets of 3,5-dimethoxy-N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)benzamide are the fibroblast growth factor receptor tyrosine kinases 1, 2, and 3 . These receptors play a crucial role in cell differentiation, growth, and angiogenesis .
Mode of Action
The compound interacts with its targets by binding to the active site of the tyrosine kinases, inhibiting their activity . This inhibition disrupts the signal transduction pathways regulated by these kinases, leading to changes in cellular processes .
Biochemical Pathways
The affected pathways primarily involve cell growth and differentiation. By inhibiting the fibroblast growth factor receptor tyrosine kinases, the compound disrupts the signaling pathways that regulate these processes . The downstream effects include reduced cell proliferation and angiogenesis .
Result of Action
The molecular and cellular effects of the compound’s action include reduced cell proliferation and angiogenesis due to the inhibition of the fibroblast growth factor receptor tyrosine kinases . This can lead to the suppression of tumor growth in cancerous cells .
Properties
IUPAC Name |
3,5-dimethoxy-N-[4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N5O3/c1-28-10-12-29(13-11-28)23-9-8-22(26-27-23)17-4-6-19(7-5-17)25-24(30)18-14-20(31-2)16-21(15-18)32-3/h4-9,14-16H,10-13H2,1-3H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZURIZNFCCJFQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NN=C(C=C2)C3=CC=C(C=C3)NC(=O)C4=CC(=CC(=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.